Cas no 315-33-3 (Pregn-4-ene-3,20-dione, 21,21'-[phosphinicobis(oxy)]bis[11,17-dihydroxy-, monosodium salt, (11beta)-)
315-33-3 structure
Product Name:Pregn-4-ene-3,20-dione, 21,21'-[phosphinicobis(oxy)]bis[11,17-dihydroxy-, monosodium salt, (11beta)-
CAS No:315-33-3
MF:C42H59NaO12P
MW:809.874205827713
CID:310705
Update Time:2023-11-19
Pregn-4-ene-3,20-dione, 21,21'-[phosphinicobis(oxy)]bis[11,17-dihydroxy-, monosodium salt, (11beta)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,21,21'-[phosphinicobis(oxy)]bis[11,17-dihydroxy-, monosodium salt, (11b)- (9CI)
- sodium,bis[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
- CID 139596643
- Pregn-4-ene-3,20-dione, 21,21'-[phosphinicobis(oxy)]bis[11,17-dihydroxy-, monosodium salt, (11beta)-
- 21,21'-[(Sodiooxyphosphinediyl)bis(oxy)]bis(11β,17-dihydroxypregn-4-ene-3,20-dione)
-
- Inchi: 1S/C42H59O12P.Na/c1-37-13-9-25(43)17-23(37)5-7-27-29-11-15-41(49,39(29,3)19-31(45)35(27)37)33(47)21-53-55(51,52)54-22-34(48)42(50)16-12-30-28-8-6-24-18-26(44)10-14-38(24,2)36(28)32(46)20-40(30,42)4;/h17-18,27-32,35-36,45-46,49-50H,5-16,19-22H2,1-4H3,(H,51,52);/q;+1/t27-,28-,29-,30-,31-,32-,35+,36+,37-,38-,39-,40-,41-,42-;/m0./s1
- InChI Key: PPNZBHFUFIZBNN-SFDAJULSSA-N
- SMILES: P(=O)(O)(OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O)OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O.[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 56
- Rotatable Bond Count: 8
- Complexity: 1680
- Topological Polar Surface Area: 205
Pregn-4-ene-3,20-dione, 21,21'-[phosphinicobis(oxy)]bis[11,17-dihydroxy-, monosodium salt, (11beta)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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